1-phenyl-1H-imidazole-5-carboxylic acid

Specification

• CAS No.: 135417-65-1
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.186
• IUPAC Name: 3-phenylimidazole-4-carboxylic acid
• Standard InChI: InChI=1S/C10H8N2O2/c13-10(14)9-6-11-7-12(9)8-4-2-1-3-5-8/h1-7H,(H,13,14)
• Standard InChI Key: FSVMTMFHLLEQAS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C=NC=C2C(=O)O

Introduction

1-Phenyl-1H-imidazole-5-carboxylic acid is a chemical compound with the molecular formula C10H8N2O2 and a molecular weight of 188.18 g/mol. It is also known by its CAS number, 135417-65-1, and other synonyms such as 3-phenylimidazole-4-carboxylic acid. This compound is part of the imidazole family, which is a class of heterocyclic aromatic organic compounds. The imidazole ring is a five-membered ring containing two non-adjacent nitrogen atoms.

Synthesis and Applications

1-Phenyl-1H-imidazole-5-carboxylic acid can be used as a precursor in the synthesis of various pharmaceutical compounds due to its versatile structure. It is available from several suppliers, including MSE Supplies and Kishida Chemical, often used as a building block in organic synthesis.

Synthesis Methods

While specific synthesis methods for this compound are not detailed in the available literature, imidazole derivatives are generally synthesized through condensation reactions involving aldehydes and ammonia or amines. The introduction of the phenyl group and carboxylic acid functionality can be achieved through subsequent modifications.

Related Compounds and Biological Activities